(1-(4-fluorophenyl)-4-propoxy-1H-pyrazol-3-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone

• IUPAC Name: [4-[1-(4-fluorophenyl)-4-propoxypyrazole-3-carbonyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C22H23FN4O4/c1-2-13-30-19-15-27(17-7-5-16(23)6-8-17)24-20(19)22(29)26-11-9-25(10-12-26)21(28)18-4-3-14-31-18/h3-8,14-15H,2,9-13H2,1H3
• InChI Key: MLOWJYLKRWKIFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CN(N=C1C(=O)N2CCN(CC2)C(=O)C3=CC=CO3)C4=CC=C(C=C4)F
• Molecular Formula: C22H23FN4O4
• Molecular Weight: 426.4 g/mol

Description

(1-(4-fluorophenyl)-4-propoxy-1H-pyrazol-3-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C22H23FN4O4 and its molecular weight is 426.448. The purity is usually 95%.
BenchChem offers high-quality (1-(4-fluorophenyl)-4-propoxy-1H-pyrazol-3-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-(4-fluorophenyl)-4-propoxy-1H-pyrazol-3-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

I conducted several searches to find specific scientific research applications for the compound “(1-(4-fluorophenyl)-4-propoxy-1H-pyrazol-3-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone”, also known as “[4-[1-(4-fluorophenyl)-4-propoxypyrazole-3-carbonyl]piperazin-1-yl]-(furan-2-yl)methanone”. Unfortunately, the searches did not yield detailed information on six or eight unique applications for this exact compound.

However, based on the information available for similar compounds, we can infer potential applications in fields such as:

Receptor Blocking Activity

Phenylpiperazine compounds have been shown to possess α receptor blocking activity, which could be relevant in pharmacological applications.

Anti-HIV Activity

Indolyl and oxochromenyl xanthenone derivatives have been studied for their anti-HIV activity through molecular docking studies.

Cancer Treatment

Compounds with similar structures have been investigated for their efficacy in models of neuropathic pain and cancer treatment.

PARP Inhibition

Derivatives of piperazin compounds have been used in the synthesis of PARP inhibitors like Olaparib, which is useful in treating cancers.

Mechanism of Action

Target of Action

They can act as MAO inhibitors, kappa opioid receptor agonists, sigma receptor agonists, GABA receptor agonists, COX-2 inhibitors, Beta blockers, μ opioid receptor agonists, muscarinic receptor agonists, α-adrenergic blockers, calcium channel blockers, etc .

Mode of Action

It is known that furan derivatives interact with their targets to show their potentiality to treat the disease or disorder .

Biochemical Pathways

Furan derivatives are known to have broad therapeutic properties and can act on various biochemical pathways .

Pharmacokinetics

Furan derivatives are known to improve the pharmacokinetic characteristics of lead molecules and are used as a remedy to optimize solubility and bioavailability parameters of proposed poorly soluble lead molecules .

Result of Action

Furan derivatives are known to have broad therapeutic properties and can remedy various dispositions in clinical medicines .

Action Environment

It is known that the pharmacokinetic characteristics of furan derivatives can be optimized, which suggests that they may be stable under various environmental conditions .